Cas no 1017778-01-6 (2'-Methyl-3'-(trifluoromethyl)acetophenone)

2'-Methyl-3'-(trifluoromethyl)acetophenone structure
1017778-01-6 structure
Product Name:2'-Methyl-3'-(trifluoromethyl)acetophenone
CAS No:1017778-01-6
MF:C10H9F3O
MW:202.173073530197
CID:3161469
PubChem ID:46737515
Update Time:2025-04-21

2'-Methyl-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 2'-Methyl-3'-(trifluoromethyl)acetophenone
    • 2''-METHYL-3''-(TRIFLUOROMETHYL)ACETOPHENONE
    • Ethanone, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
    • 1-[2-methyl-3-(trifluoromethyl)phenyl]ethanone
    • SCHEMBL12327907
    • MFCD09832283
    • CTVIRJUXTNXDAA-UHFFFAOYSA-N
    • AT36237
    • 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethan-1-one
    • AKOS015957042
    • JS-4576
    • 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone
    • 1017778-01-6
    • 1-[2-methyl-3-(trifluoromethyl)phenyl]ethan-1-one
    • CS-0439789
    • MDL: MFCD09832283
    • Inchi: 1S/C10H9F3O/c1-6-8(7(2)14)4-3-5-9(6)10(11,12)13/h3-5H,1-2H3
    • InChI Key: CTVIRJUXTNXDAA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(C)=O)C=1C)(F)F

Computed Properties

  • Exact Mass: 202.06054939g/mol
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 199.6±35.0 °C at 760 mmHg
  • Flash Point: 90.4±17.4 °C
  • Vapor Pressure: 0.3±0.4 mmHg at 25°C

2'-Methyl-3'-(trifluoromethyl)acetophenone Security Information

2'-Methyl-3'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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